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Compound of Interest

Compound Name: 0OB-1

Cat. No.: B1677076

This guide provides crucial safety and logistical information for the handling and disposal of
Optical Brightener OB-1 (OB-1). The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Chemical Identification:

Product Name: Optical Brightener OB-1[1]

Chemical Name: 2,2'-(4,4'-distyryl)bisbenzoxazole[1]

CAS Number: 1533-45-5

Appearance: Yellowish-green crystal powder[1]

OB-1 is a fluorescent whitening agent utilized in the plastics and synthetic fiber industries for its
high thermal stability and whitening efficiency.[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

OB-1 is classified as a substance that may cause skin irritation, serious eye irritation, and
respiratory irritation.[3] Therefore, adherence to proper PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Item Specification Purpose

) Chemical-resistant gloves Prevents skin contact and
Hand Protection o o
(e.g., nitrile) potential irritation.[3]

o Protects eyes from dust
) Safety glasses with side ) )
Eye Protection particles and potential

shields or goggles
gogg irritation.[3][4]

Required when engineering

controls are insufficient to
Respiratory Protection NIOSH-approved respirator maintain exposure below limits

or when handling in a way that

generates dust.[3]

) Laboratory coat or protective Minimizes contamination of
Body Protection ) ]
clothing personal clothing.[3][4]

Operational and Disposal Plans
Handling and Storage

» Ventilation: Handle OB-1 in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of dust.[3]

o Avoiding Dust Formation: Take measures to avoid the formation of dust during handling.[3]
o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[3]

Experimental Workflow for Safe Handling of OB-1

The following diagram outlines the standard operating procedure for safely handling OB-1 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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